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Abstract

Tri-tert-butyl borate, a sterically hindered organoborate ester, is a versatile reagent in organic
synthesis, primarily utilized as a precursor for the formation of various boronic acids and
boronate esters. Its unique structural characteristics impart specific reactivity and handling
requirements. This document provides an in-depth overview of the synthesis, physical and
chemical properties, spectroscopic data, and key applications of tri-tert-butyl borate. Detailed
experimental protocols and visual diagrams of its synthesis and characteristic reactions are
included to facilitate its practical application in a laboratory setting.

Properties of Tri-tert-butyl Borate

Tri-tert-butyl borate is a colorless liquid at room temperature with a characteristic odor. Its
highly branched tert-butyl groups contribute to its lower density and distinct solubility profile
compared to less hindered borate esters.

Physical Properties

The key physical properties of tri-tert-butyl borate are summarized in the table below for easy
reference.
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Property Value Reference(s)
Molecular Formula C12H27BOs [1112][3]
Molecular Weight 230.15 g/mol [11[2][3]
Appearance Colorless liquid [1]

Melting Point 18-19 °C [11[4]

Boiling Point 101 °C at 74 mmHg [1][4]

Density 0.811 g/mL at 25 °C [1]14]
Refractive Index (n2°/D) 1.389 [1][4]

Flash Point 29 °C (84.2 °F) - closed cup [1]14]

N Soluble in most organic
Solubility _ (5]
solvents. Reacts with water.

Chemical Properties

Tri-tert-butyl borate exhibits moderate hydrolytic sensitivity, reacting with moisture to form
boric acid and tert-butanol.[1] This necessitates handling and storage under anhydrous
conditions. It serves as a valuable precursor for the synthesis of other organoboron
compounds, which are key intermediates in reactions like the Suzuki-Miyaura coupling.[1]

Spectroscopic Data

The structural simplicity of tri-tert-butyl borate leads to straightforward spectroscopic
signatures.
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Spectrum Type Key Features

Due to the molecular symmetry, a single sharp
1H NMR singlet is observed for the 27 equivalent protons

of the three tert-butyl groups.

Two distinct signals are expected: one for the
13C NMR quaternary carbons of the tert-butyl groups and
another for the methyl carbons.

The mass spectrum typically shows
Mass Spec (El) fragmentation corresponding to the loss of tert-

butyl (m/z 57) and tert-butoxy (m/z 73) groups.

Synthesis of Tri-tert-butyl Borate

The most common and efficient method for the laboratory-scale synthesis of tri-tert-butyl
borate is the esterification of boric acid with tert-butanol. The primary challenge in this
synthesis is the removal of water, which is a byproduct of the reaction and can hydrolyze the
product. This is typically overcome by azeotropic distillation.

Experimental Protocol: Esterification of Boric Acid with
tert-Butanol

This protocol is adapted from a patented procedure which details the reaction of boric acid with
an excess of tertiary butanol in the presence of an entrainer to facilitate the removal of water.

Materials:

Boric acid (HzBO3)

tert-Butanol

An azeotropic entrainer (e.g., benzene or toluene)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:
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o Areaction flask is charged with boric acid and a molar excess of tert-butanol.
e The azeotropic entrainer is added to the flask.

e The reaction mixture is heated to reflux. The water produced during the esterification forms a
ternary azeotrope with tert-butanol and the entrainer, which is distilled off.

o A Dean-Stark apparatus or a similar setup is used to separate the water from the immiscible
entrainer, with the entrainer being returned to the reaction flask.

e The reaction is monitored until no more water is collected, indicating the completion of the
esterification.

» After cooling, the excess tert-butanol and the entrainer are removed by distillation under
reduced pressure.

e The crude tri-tert-butyl borate is then purified by fractional distillation under reduced
pressure to yield the final product.

Visualizing the Synthesis and Reactivity
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of tri-tert-butyl borate via the
esterification of boric acid and tert-butanol.
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Caption: Workflow for the synthesis of tri-tert-butyl borate.

Key Reaction: Hydrolysis

Tri-tert-butyl borate is susceptible to hydrolysis, a key consideration for its handling and
application. The diagram below depicts this reaction.
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Caption: Hydrolysis of tri-tert-butyl borate.

Applications in Organic Synthesis

Tri-tert-butyl borate is a valuable reagent in organic synthesis, primarily serving as a
precursor to other organoboron compounds. Its applications include:

o Synthesis of Boronic Acids and Esters: It can be used as a starting material for the
preparation of various boronic acids and their esters through transesterification or reaction
with organometallic reagents.[1]

o Additive in Asymmetric Synthesis: It has been employed as an additive in the synthesis of
chiral a-hydroxy esters.

e Substrate in Catalysis: It can act as a substrate in transition metal-catalyzed reactions, such
as rhodium-catalyzed carbonylations.

Safety and Handling

Tri-tert-butyl borate is a flammable liquid and should be handled in a well-ventilated area,
away from ignition sources.[1] Due to its moisture sensitivity, it must be stored under an inert
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atmosphere (e.g., nitrogen or argon) in a tightly sealed container in a cool, dry place.[1]
Standard personal protective equipment, including safety glasses, gloves, and a lab coat,
should be worn when handling this compound.

Conclusion

Tri-tert-butyl borate is a sterically hindered organoborate with well-defined physical, chemical,
and spectroscopic properties. Its synthesis via the esterification of boric acid and tert-butanol is
a practical laboratory procedure, provided that water is effectively removed. Its utility as a
precursor to other valuable organoboron reagents underscores its importance in modern
organic synthesis. Proper handling and storage are crucial to maintain its integrity and ensure
safety in the laboratory. This guide provides the essential technical information for researchers
and professionals to effectively utilize tri-tert-butyl borate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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